6-(Dimethylamino)-5-fluoropyrimidine-4-carboxylic acid

• IUPAC Name: 6-(dimethylamino)-5-fluoropyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H8FN3O2/c1-11(2)6-4(8)5(7(12)13)9-3-10-6/h3H,1-2H3,(H,12,13)
• InChI Key: BUVWOJIJSMFULE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1F)C(=O)O
• Molecular Formula: C7H8FN3O2
• Molecular Weight: 185.16 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring structure found in many important biomolecules, such as nucleic acids. It contains a carboxylic acid group (-COOH), a fluorine atom, and a dimethylamino group (-N(CH3)2), which could potentially give it unique chemical properties.

Scientific Research Applications

Synthesis and Chemical Reactions

• 6-(Dimethylamino)-5-fluoropyrimidine-4-carboxylic acid and its derivatives are synthesized through various chemical reactions, offering insights into their chemical properties and potential applications in medicinal chemistry. For instance, a study details the synthesis and piperidinolysis of simple fluoropyrimidines, demonstrating their reactivity compared to other halogenopyrimidines (Brown & Waring, 1974).

Biological and Medicinal Properties

• This compound and its analogs show significant inhibitory effects on immune-activated nitric oxide production, indicating potential therapeutic applications. A specific study found that 5-fluoro-2-amino-4,6-dichloropyrimidine, an analog, had a higher inhibitory activity than other derivatives (Jansa et al., 2014).
• In another study, N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, a class of agents which includes derivatives of 6-(Dimethylamino)-5-fluoropyrimidine-4-carboxylic acid, were identified as potent inhibitors of HIV-integrase, showing promise as antiviral agents (Pace et al., 2007).

Photophysics and Environmental Applications

• Studies have explored the photophysics of related compounds like 6-N,N-dimethylamino-2,3-naphthalimide, indicating their usefulness as biological probes due to their fluorescent properties and sensitivity to environmental changes. Such compounds can be used for monitoring protein-protein interactions (Vázquez et al., 2005).

Complex Formation and Interactions

• Research has shown that derivatives of 6-(Dimethylamino)-5-fluoropyrimidine-4-carboxylic acid can form complexes with metal ions, bonding through the carbonyl group. This finding is significant for understanding the chemical behavior of these compounds in various environments (Dixon & Wells, 1986).